Cas no 75336-82-2 (Methyl 3-O-benzyl-alpha-L-rhamnopyranoside)

Methyl 3-O-benzyl-alpha-L-rhamnopyranoside is a protected glycoside derivative of L-rhamnose, featuring a benzyl group at the 3-position and a methyl glycoside at the anomeric center. This compound is widely used in carbohydrate chemistry as a versatile intermediate for the synthesis of complex oligosaccharides and glycoconjugates. The benzyl group provides selective protection, enabling further functionalization at other hydroxyl sites, while the methyl glycoside enhances stability during synthetic manipulations. Its well-defined stereochemistry and compatibility with standard glycosylation protocols make it valuable for constructing structurally diverse glycans. The compound is particularly useful in medicinal chemistry and glycobiology research for probing glycosylation pathways or developing bioactive molecules.

Methyl 3-O-benzyl-alpha-L-rhamnopyranoside structure

75336-82-2 structure

Product Name:Methyl 3-O-benzyl-alpha-L-rhamnopyranoside

CAS No:75336-82-2

MF:C₁₄H₂₀O₅

MW:268.305604934692

CID:59684

PubChem ID:13559859

Update Time:2025-06-06

Methyl 3-O-benzyl-alpha-L-rhamnopyranoside Chemical and Physical Properties

Names and Identifiers

- Methyl 3-O-benzyl-alpha-L-rhamnopyranoside
- METHYL 3-O-BENZYL-A-L-RHAMNOPYRANOSIDE
- Methyl 3-O-benzyl-α-L-rhamnopyranoside
- methyl-3-O-benzyl-α-L-rhamnopyranoside
- Methyl3-O-benzyl-a-L-rhamnopyranoside
- W-203725
- 75336-82-2
- (2R,3R,4R,5S,6S)-4-(BENZYLOXY)-2-METHOXY-6-METHYLOXANE-3,5-DIOL
- (2R,3R,4R,5S,6S)-4-(Benzyloxy)-2-methoxy-6-methyltetrahydro-2H-pyran-3,5-diol
- Inchi： 1S/C14H20O5/c1-9-11(15)13(12(16)14(17-2)19-9)18-8-10-6-4-3-5-7-10/h3-7,9,11-16H,8H2,1-2H3/t9-,11-,12+,13+,14+/m0/s1
- InChI Key： YKNDWBCLABIQAZ-DDNMXHNFSA-N
- SMILES： O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)O)OCC1C=CC=CC=1)O)OC

Computed Properties

Exact Mass: 268.13100
Monoisotopic Mass: 268.13107373g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 68.2Å²

Experimental Properties

PSA: 68.15000
LogP: 0.68480

Methyl 3-O-benzyl-alpha-L-rhamnopyranoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Biosynth	MM08857-0.25 g	Methyl 3-O-benzyl-a-L-rhamnopyranoside	75336-82-2	0.25 g	$693.00	2023-01-03
Biosynth	MM08857-0.5 g	Methyl 3-O-benzyl-a-L-rhamnopyranoside	75336-82-2	0.5 g	$1,155.00	2023-01-03
Biosynth	MM08857-1 g	Methyl 3-O-benzyl-a-L-rhamnopyranoside	75336-82-2	1g	$1,848.00	2023-01-03
Biosynth	MM08857-2 g	Methyl 3-O-benzyl-a-L-rhamnopyranoside	75336-82-2	2g	$2,541.00	2023-01-03
Biosynth	MM08857-5 g	Methyl 3-O-benzyl-a-L-rhamnopyranoside	75336-82-2	5g	$3,465.00	2023-01-03